Cas no 8004-86-2 (ci no 42530)

• Product name: ci no 42530
• CAS No: 8004-86-2
• MF: C₂₆H₃₂ClN₃
• MW: 422.00500
• CID: 985051
• PubChem ID: 25113438

ci no 42530 Chemical and Physical Properties

Names and Identifiers

• ci no 42530
• HOFFMANN'S VIOLET TRIETHYL COMPOUND
• N-ethyl-4-[[4-(ethylamino)phenyl]-(4-ethylimino-3-methylcyclohexa-2,5-dien-1-ylidene)methyl]aniline,hydrochloride
• HOFFMAN'S VIOLET
• IODINE VIOLET
• 8004-86-2
• N-ethyl-4-[[4-(ethylamino)phenyl]-(4-ethylimino-3-methylcyclohexa-2,5-dien-1-ylidene)methyl]aniline;hydrochloride
• DAHLIA (C.I. 42530)
• C.I. 42530
• Red Violet Washable
• Violet R
• AKOS040752028
• Violet K
• N-ethyl-4-{[4-(ethylamino)phenyl][4-(ethylimino)cyclohexa-2,5-dien-1-ylidene]methyl}-2-methylaniline hydrochloride
• Dahlia
• Q27160125
• CHEBI:88205
• N-ethyl-4-((E)-(4-(ethylamino)phenyl)((E)-4-(ethylimino)cyclohexa-2,5-dien-1-ylidene)methyl)-2-methylaniline hydrochloride
• Hofman's Violet
• Dahlia(c.i. 42530)

• Inchi： InChI=1S/C26H31N3.ClH/c1-5-27-23-13-8-20(9-14-23)26(21-10-15-24(16-11-21)28-6-2)22-12-17-25(29-7-3)19(4)18-22;/h8-18,27-28H,5-7H2,1-4H3;1H
• InChI Key： QXSQDMWWOZFKDK-UHFFFAOYSA-N
• SMILES： CCNC1=CC=C(C=C1)C(=C2C=CC(=NCC)C(=C2)C)C3=CC=C(C=C3)NCC.Cl

Computed Properties

• Exact Mass: 421.22800
• Monoisotopic Mass: 421.2284757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: 7
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Color/Form: Not available
• PSA: 36.42000
• LogP: 7.27710
• Solubility: Not available
• Color index: 42530